Cas no 1562363-17-0 (methyl (2Z)-3-2-(trifluoromethyl)phenylbut-2-enoate)

• Product Name: methyl (2Z)-3-2-(trifluoromethyl)phenylbut-2-enoate
• CAS No: 1562363-17-0
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 6507763
• PubChem ID: 79038622
• Update Time: 2025-10-29

methyl (2Z)-3-2-(trifluoromethyl)phenylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-2-(trifluoromethyl)phenylbut-2-enoate
• methyl (2Z)-3-[2-(trifluoromethyl)phenyl]but-2-enoate
• EN300-1459548
• 1562363-17-0
• AKOS017588222

• Inchi： 1S/C12H11F3O2/c1-8(7-11(16)17-2)9-5-3-4-6-10(9)12(13,14)15/h3-7H,1-2H3/b8-7-
• InChI Key： MNGTWNKZJGCDSZ-FPLPWBNLSA-N
• SMILES： FC(C1C=CC=CC=1/C(=C\C(=O)OC)/C)(F)F

Computed Properties

• Exact Mass: 244.07111408g/mol
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl (2Z)-3-2-(trifluoromethyl)phenylbut-2-enoate

Research Brief on Methyl (2Z)-3-2-(Trifluoromethyl)Phenylbut-2-Enoate (CAS: 1562363-17-0) in Chemical Biology and Pharmaceutical Applications

Methyl (2Z)-3-2-(trifluoromethyl)phenylbut-2-enoate (CAS: 1562363-17-0) is a synthetic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a trifluoromethylphenyl group and a but-2-enoate ester, exhibits notable chemical reactivity and biological activity, making it a promising candidate for drug development and biochemical studies.

Recent studies have focused on the synthesis and optimization of methyl (2Z)-3-2-(trifluoromethyl)phenylbut-2-enoate, leveraging advanced organic chemistry techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation. These methodologies aim to improve the yield and enantiomeric purity of the compound, which are critical for its application in medicinal chemistry. Computational modeling and structure-activity relationship (SAR) studies have further elucidated the compound's binding affinity to various biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways.

In vitro and in vivo evaluations have demonstrated that methyl (2Z)-3-2-(trifluoromethyl)phenylbut-2-enoate exhibits potent inhibitory effects on specific protein kinases and inflammatory mediators. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced the activity of cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α) in murine models, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate its efficacy in modulating cell proliferation pathways, highlighting its relevance in cancer research.

The pharmacokinetic profile of methyl (2Z)-3-2-(trifluoromethyl)phenylbut-2-enoate has also been investigated, with findings indicating moderate oral bioavailability and favorable metabolic stability. These properties, combined with its low toxicity profile in preclinical models, position the compound as a viable lead for further drug development. However, challenges such as solubility and formulation optimization remain to be addressed in subsequent studies.

In conclusion, methyl (2Z)-3-2-(trifluoromethyl)phenylbut-2-enoate (CAS: 1562363-17-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifaceted biological activities and synthetic versatility underscore its potential for therapeutic innovation. Future research should focus on advancing its clinical translation, exploring novel derivatives, and elucidating its mechanisms of action in greater detail.